Cas no 1173741-58-6 (N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide)

• Product Name: N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide
• CAS No: 1173741-58-6
• MF: C₂₆H₂₂N₄O₂S
• MW: 454.543484210968
• CID: 5397753
• Update Time: 2025-10-05

N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]propanamide
• N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide

• Inchi： 1S/C26H22N4O2S/c1-17(24(31)27-16-18-10-4-2-5-11-18)33-26-28-21-15-9-8-14-20(21)23-29-22(25(32)30(23)26)19-12-6-3-7-13-19/h2-15,17,22H,16H2,1H3,(H,27,31)
• InChI Key： XMOBHDNIFUHFNH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(SC1N2C(=O)C(C3=CC=CC=C3)N=C2C2=C(N=1)C=CC=C2)C

Additional information on N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide

Introduction to N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide (CAS No. 1173741-58-6)

N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This heterocyclic sulfonamide derivative belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The compound's unique structural features, including its imidazo[1,2-c]quinazoline core, contribute to its potential as a lead structure in the design of novel therapeutic agents.

The CAS number 1173741-58-6 provides a unique identifier for this chemical entity, facilitating its recognition and classification in scientific literature and databases. The molecular framework of N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide incorporates several key pharmacophoric elements that are known to interact with biological targets. Specifically, the presence of a benzyl group and a sulfanyl moiety enhances its binding affinity to various enzymes and receptors, which is crucial for drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological systems in silico. Studies have indicated that the imidazo[1,2-c]quinazoline scaffold possesses the ability to modulate multiple signaling pathways, including those involved in inflammation and cancer progression. The sulfonamide group further contributes to its pharmacological profile by serving as a hydrogen bond acceptor, improving solubility and bioavailability.

In the context of drug discovery, N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide has been investigated for its potential role in addressing complex diseases. Preliminary experiments have demonstrated its ability to inhibit certain kinases and transcription factors, which are implicated in various pathological conditions. The benzyl substituent appears to play a critical role in stabilizing the compound's conformational flexibility, thereby enhancing its binding efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 5-position of the imidazo[1,2-c]quinazoline ring is particularly challenging but essential for achieving the desired biological activity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct this intricate molecular architecture.

One of the most compelling aspects of N-benzyl-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-ylsulfanyl)propanamide is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening and virtual ligand docking studies, scientists have identified derivatives of this compound that exhibit enhanced potency and selectivity. These findings underscore the importance of rational molecular design in optimizing pharmacological properties.

The compound's imidozocinoline core is particularly noteworthy due to its structural similarity to known bioactive molecules. This similarity suggests that N-benzyl-2-({"3"-oxo-"alpha "-methyl--"beta "-phenylethylidenemethylidene}-thiazolidine--"4",--"5"-diamine}) may interact with similar biological targets. Further investigation into its mechanism of action could reveal new therapeutic strategies for diseases that are currently difficult to treat.

Recent publications have highlighted the use of this compound in preclinical models as a potential therapeutic agent. In vitro studies have shown promising results in terms of cytotoxicity against certain cancer cell lines and anti-inflammatory effects. These findings warrant further exploration in vivo to assess its safety profile and therapeutic efficacy.

The development of novel pharmaceuticals often involves extensive optimization of lead compounds to improve their pharmacokinetic properties. N-benzyl-"{alpha}"-({"beta "-[({"Sulfinyl"-methyl}-amino]-methyl}]-benzylidenemethylidene}-thiazolidine--"4",--"5"-diamine) has been modified in various ways to enhance its absorption, distribution, metabolism, and excretion (ADME) characteristics. For instance, changes to the benzyl substituent have been found to significantly impact solubility and permeability.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the structural dynamics and electronic properties of N-benzyl-"{alpha}"-({"beta "-[({"Sulfinyl"-methyl}-amino]-methyl}]-benzylidenemethylidene}-thiazolidine--"4",--"5"-diamine). These studies have helped refine synthetic strategies and predict potential side effects before experimental validation.

In conclusion, N-benzyl-"{alpha}"-({"beta "-[({"Sulfinyl"-methyl}-amino]-methyl}]-benzylidenemethylidene}-thiazolidine--"4",--"5"-diamine (CAS No. 1173741–58–6) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.